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Compound of Interest

Compound Name: CP-289,503

Cat. No.: B15496469

For Researchers, Scientists, and Drug Development Professionals

Abstract

CP-289,503 is a non-peptide antagonist of the complement C5a receptor (C5aR1), a key
mediator in the inflammatory cascade. Identified through high-throughput screening, this small
molecule demonstrates inhibitory activity at the receptor with a reported half-maximal inhibitory
concentration (IC50) in the low micromolar range. As a G protein-coupled receptor (GPCR),
Cb5aR1 activation by its ligand, C5a, triggers a variety of pro-inflammatory responses, including
leukocyte chemotaxis, degranulation, and the release of inflammatory cytokines. By blocking
this interaction, CP-289,503 presents a therapeutic potential for a range of inflammatory and
autoimmune diseases. This document provides a comprehensive technical overview of CP-
289,503, including its chemical properties, mechanism of action, and the experimental
methodologies used for its characterization.

Chemical and Physical Properties

CP-289,503 is a synthetic, small molecule with the chemical name N-[2-(4-chlorophenyl)ethyl]-
N-[1-[3-(4-methoxyphenyl)propyl]piperidin-4-yllbenzamide. Its fundamental properties are
summarized in the table below.
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Property Value

CAS Number 1349637-14-4
Molecular Formula C30H35CIN202
Molecular Weight 491.06 g/mol

N-[2-(4-chlorophenyl)ethyl]-N-[1-[3-(4-
methoxyphenyl)propyl]piperidin-4-yl]benzamide

Chemical Name

Appearance Solid (at room temperature)
Purity Typically >98% (commercially available)
Solubility Soluble in DMSO

Mechanism of Action and Signaling Pathway

CP-289,503 functions as a competitive antagonist at the C5a receptor 1 (C5aR1). The binding
of the anaphylatoxin C5a to C5aR1, a canonical G protein-coupled receptor, initiates a
signaling cascade that is central to the inflammatory response. Upon activation, C5aR1
predominantly couples to Gai proteins, leading to the activation of several downstream
pathways, including the Phosphoinositide 3-kinase (PI3K)/Akt pathway and the Ras/Mitogen-
activated protein kinase (MAPK) pathway. These signaling events culminate in cellular
responses such as chemotaxis, upregulation of cell surface integrins, degranulation of
inflammatory cells, and the production of cytokines, all of which contribute to endothelial cell
damage and amplification of the inflammatory state.[1] By occupying the receptor binding site,
CP-289,503 prevents the binding of C5a, thereby inhibiting these downstream pro-
inflammatory effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15496469?utm_src=pdf-body-img
https://www.benchchem.com/product/b15496469?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/cp-289-503.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15496469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ To cite this document: BenchChem. [In-Depth Technical Guide: CP-289,503 (CAS Number
1349637-14-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15496469#cp-289-503-cas-number-1349637-14-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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